Cas no 213619-75-1 (3-Buten-2-one, 4-(methylamino)-3-nitro-, (3Z)- (9CI))

• Product Name: 3-Buten-2-one, 4-(methylamino)-3-nitro-, (3Z)- (9CI)
• CAS No: 213619-75-1
• MF: C₅H₈N₂O₃
• MW: 144.128621101379
• CID: 242720
• PubChem ID: 57357739
• Update Time: 2025-04-19

3-Buten-2-one, 4-(methylamino)-3-nitro-, (3Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(methylamino)-3-nitro-, (3Z)- (9CI)
• 4-(methylamino)-3-nitrobut-3-en-2-one
• 213619-75-1
• DTXSID80723826

• Inchi： 1S/C5H8N2O3/c1-4(8)5(3-6-2)7(9)10/h3,6H,1-2H3
• InChI Key： UPEVPQDBJVDBIA-UHFFFAOYSA-N
• SMILES： O=C(C)C(=CNC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 144.05354
• Monoisotopic Mass: 144.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24